78092-53-2(4-tert-Butylcalix6Arene),B5375

4-tert-Butylcalix6Arene Properties

Names and Identifiers

- 4-tert-Butylcalix[6]arene
- Hexa-tert-butyl(hexahydroxy)calix[6]arene
- 5,11,17,23,29,35-Hexa-tert-butyl-37,38,39,40,41,42-hexahydroxycalix[6]arene
- NSC 344029
- p-t-Butylcalix[6]arene
- p-tert-Butylcalix[6]arene
- B9OG173DMY
- 4-tert-Butylcalix(6)arene
- NSC344029
- Calx-b 6
- tert-Butylcalix[6]
- 5,11,17,23,29,35-hexa-tert-butylcalix[6]arene-37,38,39,40,41,42-hexol
- 4-tert-Butylcalix[6]arene, 95%
- B5375
- H0714
- SCHEMBL2471228
- D89122
- F1170-0411
- Q27122481
- DTXSID30319359
- 5,11,17,23,29,35-hexa-tert-butylheptacyclo[31.3.1.1?,?.1?,??.1??,??.1??,??.1??,??]dotetraconta-1(37),3,5,7(42),9,11,13(41),15(40),16,18,21(39),22,24,27(38),28,30,33,35-octadecaene-37,38,39,40,41,42-hexol
- Heptacyclo(31.3.1.13,7.19,13.115,19.121,25.127,31)dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol, 5,11,17,23,29,35-hexakis(1,1-dimethylethyl)-
- J-700382
- 5,11,17,23,29,35-hexatert-butylheptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(36),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33(37),34-octadecaene-37,38,39,40,41,42-hexol
- 78092-53-2
- 5,11,17,23,29,35-Hexakis(1,1-dimethylethyl)heptacyclo(31.3.1.13,7.19,13.115,19.121,25.127,31)dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol
- CHEMBL4640638
- Heptacyclo[31.3.1.13,7.19,13.115,19.121,25.127,31]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol, 5,11,17,23,29,35-hexakis(1,1-dimethylethyl)-, stereoisomer
- CHEBI:51251
- UNII-B9OG173DMY
- MFCD00075464
- AKOS003615762
- AS-10593
- 189832-67-5
- NSC-344029
- p-tert-Butylcalix-6-arene
- FT-0619503
- 5,11,17,23,29,35-hexa-tert-butylheptacyclo[31.3.1.1(3,7).1(9,13).1(15,19).1(21,25).1(27,31)]dotetraconta-1(37),3(42),4,6,9(41),10,12,15(40),16,18,21(39),22,24,27(38),28,30,33,35-octadecaene-37,38,39,40,41,42-hexol
- CS-0199237
- UOEYZAXKBKAKRO-UHFFFAOYSA-N
- 5,11,17,23,29,35-hexa-tert-butylheptacyclo[31.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1)]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21(39),22,24,27(38),28,30,33,35-octadecaene-37,38,39,40,41,42-hexol
- 5,11,17,23,29,35-hexa-tert-butylheptacyclo[31.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?.1(2)(1),(2)?.1(2)?,(3)(1)]dotetraconta-1(37),3,5,7(42),9,11,13(41),15,17,19(40),21,23,25(39),27,29,31(38),33,35-octadecaene-37,38,39,40,41,42-hexol
- +Expand
- MDL： MFCD00075464
- InChIKey： UOEYZAXKBKAKRO-UHFFFAOYSA-N
- Inchi： 1S/C66H84O6/c1-61(2,3)49-25-37-19-39-27-50(62(4,5)6)29-41(56(39)68)21-43-31-52(64(10,11)12)33-45(58(43)70)23-47-35-54(66(16,17)18)36-48(60(47)72)24-46-34-53(65(13,14)15)32-44(59(46)71)22-42-30-51(63(7,8)9)28-40(57(42)69)20-38(26-49)55(37)67/h25-36,67-72H,19-24H2,1-18H3
- SMILES： O([H])C1=C2C([H])=C(C([H])=C1C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1C(=C(C([H])=C(C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C([H])([H])C1=C(C(=C([H])C(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C2([H])[H])O[H])O[H])O[H])O[H])O[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 2611918

Computed Properties

Exact Mass: 972.62679g/mol
Surface Charge: 0
XLogP3: 19.4
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 6
Rotatable Bond Count: 6
Monoisotopic Mass: 972.62679g/mol
Monoisotopic Mass: 972.62679g/mol
Topological Polar Surface Area: 121Å²
Heavy Atom Count: 72
Complexity: 1330
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 15.56340
PSA: 121.38000
Refractive Index: 1.6000 (estimate)
Boiling Point: 784.26°C (rough estimate)
Melting Point: ≥300 °C (lit.)
Flash Point: 281.3±28.9 °C
Color/Form: White solid.
Solubility: Insoluble in water.
λmax: 286(CH3CN)(lit.)
Density: 0.9131 (rough estimate)

4-tert-Butylcalix6Arene Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003MIK-1g	4-TERT-BUTYLCALIX[6]ARENE	78092-53-2	98%	1g	$24.00	2024-04-21
A2B Chem LLC	AB68348-1g	4-TERT-BUTYLCALIX[6]ARENE	78092-53-2	98%	1g	$22.00	2024-04-19
Aaron	AR003MQW-1g	4-TERT-BUTYLCALIX[6]ARENE	78092-53-2		1g	$19.00
abcr	AB179890-1 g	4-tert-Butylcalix[6]arene, 96%; .	78092-53-2	96%	1 g	€53.00	2023-07-20
Ambeed	A649906-1g	4-tert-Butylcalix[6]arene	78092-53-2	98%	1g	$29.0	2024-07-24
ChemScence	CS-0199237-25g	4-tert-Butylcalix[6]arene	78092-53-2		25g	$297.0	2022-04-26
eNovation Chemicals LLC	Y1265705-25g	4-TERT-BUTYLCALIX[6]ARENE	78092-53-2	98%	25g	$290	2024-06-07
TRC	T135825-25mg	4-tert-Butylcalix[6]Arene	78092-53-2		25mg	$ 50.00	2022-06-03
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	L14473-1g	4-tert-Butylcalix[6]arene, 96%	78092-53-2	96%	1g	￥410.00	2023-02-14
BAI LING WEI Technology Co., Ltd.	606835-1G	4-tert-Butylcalix[6]arene, 98%	78092-53-2	98%	1G	￥ 174	2022-04-26

4-tert-Butylcalix6Arene Synthesis

Synthetic Circuit 1

98-54-4

50-00-0

78092-53-2

84161-29-5

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Solvents: Tetralin

Reference

Improved synthesis of 5,11,17,23,29-penta-t-butylcalix[5]arene-31,32,33,34,35-pentol and immobilization of the conformation by O-alkylation

Iwamoto, Koji; et al, Bulletin of the Chemical Society of Japan, 1994, 67(5), 1499-502

Synthetic Circuit 2

98-54-4

50-00-0

78092-53-2

190651-92-4

84161-29-5

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Tin tetrachloride Solvents: Dichloromethane ; 15 °C; 30 min, 15 °C
1.2 Solvents: Dichloromethane ; 4 h, 15 °C; 16 h, 15 °C
1.3 Reagents: Hydrochloric acid Solvents: Water

Reference

An expedient one-pot synthesis of para-tert-butylcalix[8]- and [9]arene

Bew, Sean P.; et al, Chemical Communications (Cambridge, 2007, (9), 975-977

Synthetic Circuit 3

110-88-3

98-54-4

78092-53-2

190651-92-4

84161-29-5

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Reagents: Magnesium triflate Solvents: Dichloromethane ; 30 min, 120 °C

Reference

Do Commercially Available Metal Salts Mediate Calixarene Formation via Hydrogen-Bonded Dimers?

Bew, Sean P.; et al, Journal of Organic Chemistry, 2011, 76(17), 7076-7083

Synthetic Circuit 4

110-88-3

98-54-4

78092-53-2

190651-92-4

84161-29-5

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: 1,3,5-Trioxane ; 30 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

Synthetic Circuit 5

421546-91-0

810-52-6

78092-53-2

190651-92-4

84161-29-5

81475-22-1

68971-82-4

60705-62-6

Reaction Conditions

1.1 Catalysts: Ferrocenium tetrafluoroborate Solvents: Dichloromethane ; 60 min, 120 °C

Reference

Synthesis and reactions of calixarenes using microwave irradiation

Bew, Sean P.; et al, Polymer Preprints (American Chemical Society, 2008, 49(2), 957-958

4-tert-Butylcalix6Arene Raw materials

4-tert-Butylcalix6Arene Preparation Products

4-tert-Butylcalix6Arene Suppliers

Hubei Wande Chemical Co.,Ltd.

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(CAS:78092-53-2)

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4-tert-Butylcalix6Arene Related Literature

1. Spectroscopic studies of hydrogen-bond structures and dynamics of partially methylated p-tert-butylcalix[6]arenes

Rob G. Janssen,Willem Verboom,Bert T. G. Lutz,John H. van der Maas,Myrek Maczka,John P. M. van Duynhoven,David N. Reinhoudt J. Chem. Soc. Perkin Trans. 2 1996 1869
2. p-tert-Butylcalix[6]arene hexacarboxylic acid conformational switching and octahedral coordination with Pb(ii) and Sr(ii)

Birendra Babu Adhikari,Keisuke Ohto,Michael P. Schramm Chem. Commun. 2014 50 1903
3. Separation performance of p-tert-butyl(tetradecyloxy)calix[6]arene as a stationary phase for capillary gas chromatography

Tao Sun,Xiaomin Shuai,Yujie Chen,Xinyu Zhao,Qianqian Song,Kaixin Ren,Xingxing Jiang,Shaoqiang Hu,Zhiqiang Cai RSC Adv. 2019 9 38486
4. Metallocalixarene catalysts: α-olefin polymerization and ROP of cyclic esters

Carl Redshaw Dalton Trans. 2016 45 9018
5. Syntheses of novel types of calix[6]bis-crowns and related compounds

Yuanyin Chen,Haibing Li New J. Chem. 2001 25 340
6. A p-tert-butylcalix[6]arene bearing phosphinoyl pendant arms for the complexation and sensitisation of lanthanide ions

Flor de María Ramírez,Sabi Varbanov,Corine Cécile,Gilles Muller,Nicolas Fatin-Rouge,Rosario Scopelliti,Jean-Claude G. Bünzli J. Chem. Soc. Dalton Trans. 2002 4505
7. Calixarene–polymer hybrid film for selective detection of hydrocarbons in water

Charles Heath,Bobby Pejcic,Matthew Myers New J. Chem. 2017 41 6195
8. Ethyleneglycol tungsten complexes of calix[6 and 8]arenes: synthesis, characterization and ROP of ε-caprolactone

Yuanzhuo Li,Ke-Qing Zhao,Chun Feng,Mark R. J. Elsegood,Timothy J. Prior,Xinsen Sun,Carl Redshaw Dalton Trans. 2014 43 13612
9. Heterometallic cobalt(ii) calix[6 and 8]arenes: synthesis, structure and electrochemical activity

Anna Ignaszak,Nigel Patterson,Connor O'Brien,Allison True,Mark R. J. Elsegood,Timothy J. Prior,Carl Redshaw RSC Adv. 2022 12 11672
10. The selective functionalisation and difunctionalisation of p-substituted calix[6]arene and calix[8]arenes using hydrophilic moieties

Gwéna?lle Hervé,Dirk Uwe Hahn,Anne-Cécile Hervé,Kerry J. Goodworth,Alison M. Hill,Helen C. Hailes Org. Biomol. Chem. 2003 1 427

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Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Cas no 78092-53-2 (4-tert-Butylcalix6Arene)

4-tert-Butylcalix6Arene Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-tert-Butylcalix6Arene Price

4-tert-Butylcalix6Arene Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

4-tert-Butylcalix6Arene Raw materials

4-tert-Butylcalix6Arene Preparation Products

4-tert-Butylcalix6Arene Suppliers

4-tert-Butylcalix6Arene Related Literature

Related Categories

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